Cas no 1996498-47-5 (6-(methyl(tetrahydro-2H-thiopyran-4-yl)amino)nicotinic acid)

• Product Name: 6-(methyl(tetrahydro-2H-thiopyran-4-yl)amino)nicotinic acid
• CAS No: 1996498-47-5
• MF: C₁₂H₁₆N₂O₂S
• MW: 252.332641601563
• CID: 5720770
• PubChem ID: 121203621
• Update Time: 2025-05-21

6-(methyl(tetrahydro-2H-thiopyran-4-yl)amino)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• F1907-7525
• 6-(methyl(tetrahydro-2H-thiopyran-4-yl)amino)nicotinic acid
• AKOS026711873
• 1996498-47-5
• 6-[methyl(thian-4-yl)amino]pyridine-3-carboxylic acid

• Inchi： 1S/C12H16N2O2S/c1-14(10-4-6-17-7-5-10)11-3-2-9(8-13-11)12(15)16/h2-3,8,10H,4-7H2,1H3,(H,15,16)
• InChI Key： GIQGTQUSFKTYHN-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N(C)C1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 252.09324893g/mol
• Monoisotopic Mass: 252.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.7Ų

Additional information on 6-(methyl(tetrahydro-2H-thiopyran-4-yl)amino)nicotinic acid

Comprehensive Overview of 6-(Methyl(tetrahydro-2H-thiopyran-4-yl)amino)nicotinic Acid (CAS No. 1996498-47-5)

6-(Methyl(tetrahydro-2H-thiopyran-4-yl)amino)nicotinic acid (CAS No. 1996498-47-5) is a specialized organic compound with a unique heterocyclic structure, combining a nicotinic acid backbone with a tetrahydro-2H-thiopyran moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both nicotinic acid and tetrahydro-2H-thiopyran groups offers distinct physicochemical properties, making it valuable for drug discovery and material science applications.

The molecular formula of 6-(methyl(tetrahydro-2H-thiopyran-4-yl)amino)nicotinic acid is C12H16N2O2S, with a molecular weight of 252.33 g/mol. Its structure features a pyridine ring substituted with a carboxylic acid group at the 2-position and a methyl(tetrahydro-2H-thiopyran-4-yl)amino group at the 6-position. This configuration enhances its solubility in polar solvents, which is critical for biological applications. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel enzyme inhibitors or receptor modulators.

In recent years, the demand for heterocyclic compounds like 6-(methyl(tetrahydro-2H-thiopyran-4-yl)amino)nicotinic acid has surged, driven by advancements in medicinal chemistry. A trending topic in this field is the exploration of sulfur-containing heterocycles for their enhanced metabolic stability and binding affinity. This compound aligns with current research trends, as its tetrahydro-2H-thiopyran component offers improved pharmacokinetic properties compared to traditional oxygen-based analogs.

From a synthetic perspective, 6-(methyl(tetrahydro-2H-thiopyran-4-yl)amino)nicotinic acid can be prepared via nucleophilic substitution reactions between 6-chloronicotinic acid derivatives and methyl(tetrahydro-2H-thiopyran-4-yl)amine. Optimization of reaction conditions, such as temperature and solvent selection, is crucial for achieving high yields. The compound’s purity is typically verified using techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with industry standards.

One of the most searched questions in AI-driven platforms is: "What are the applications of sulfur-containing nicotinic acid derivatives?" This compound addresses this query by serving as a key intermediate in developing central nervous system (CNS) therapeutics and anti-inflammatory agents. Its structural features enable interactions with biological targets like GABA receptors or COX enzymes, making it a candidate for neurological and pain management research.

The agrochemical sector also benefits from 6-(methyl(tetrahydro-2H-thiopyran-4-yl)amino)nicotinic acid, particularly in designing next-generation pesticides. Its thiopyran ring contributes to improved pest resistance profiles, aligning with the global push for sustainable agriculture. Environmental compatibility and low toxicity are additional advantages, meeting regulatory requirements for eco-friendly formulations.

Market dynamics indicate growing interest in custom synthesis of this compound, with pharmaceutical companies outsourcing its production to specialized manufacturers. SEO-optimized searches often include terms like "high-purity 1996498-47-5 supplier" or "nicotinic acid derivative for drug development," reflecting its commercial relevance. Suppliers emphasize batch-to-batch consistency and scalability to meet client demands.

In conclusion, 6-(methyl(tetrahydro-2H-thiopyran-4-yl)amino)nicotinic acid (CAS No. 1996498-47-5) represents a cutting-edge compound with multidisciplinary applications. Its synergy of nicotinic acid functionality and sulfur heterocycle innovation positions it at the forefront of modern chemical research. As industries prioritize novel molecular entities, this compound is poised to play a pivotal role in advancing therapeutic and agrochemical solutions.